Cas no 1805031-83-7 (Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805031-83-7
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844480
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)6-5(21-10(14,15)16)2-4(3-17)7(18-6)9(11,12)13/h2H,3,17H2,1H3
• InChI Key： OLQTVTBHDXSOAB-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(C(=O)OC)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805031-83-7) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, including an amino group, trifluoromethoxy, and trifluoromethyl groups. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate in the development of novel herbicides. The trifluoromethoxy and trifluoromethyl groups are known to enhance the compound's stability and bioavailability, making it an effective agent against a wide range of agricultural pests. Furthermore, the amino group at position 3 plays a critical role in modulating the compound's interaction with target enzymes, thereby influencing its efficacy.

One of the most notable advancements in the study of this compound involves its use in precision agriculture. By leveraging its selective herbicidal activity, farmers can reduce the environmental impact of crop protection while maintaining high yields. This approach aligns with the growing demand for sustainable agricultural practices, as highlighted in recent research published in *Journal of Agricultural and Food Chemistry*.

The synthesis of Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the pyridine ring, followed by substitution reactions to introduce the functional groups. Researchers have recently explored alternative synthetic pathways that utilize environmentally friendly reagents and catalysts, further enhancing the sustainability of its production.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific weed species, making it a valuable tool in integrated pest management systems. Field trials conducted in diverse climatic conditions have shown consistent performance, underscoring its reliability as an agrochemical agent. Moreover, its low toxicity profile ensures minimal risk to non-target organisms, which is a critical factor in modern agricultural practices.

From a structural perspective, the methyl ester group at position 6 of the pyridine ring contributes to the compound's solubility and absorption properties. This feature is particularly advantageous for foliar applications, where rapid uptake by plant tissues is essential for effective pest control. The trifluoromethoxy group at position 5 further enhances these characteristics by creating steric hindrance that prevents premature degradation of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate under various environmental conditions. By employing molecular docking simulations and quantum mechanical calculations, scientists have gained deeper insights into its interaction with target enzymes and receptors. These findings have paved the way for the development of next-generation herbicides with improved efficiency and reduced environmental impact.

In conclusion, Methyl 3-(aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylate represents a cutting-edge innovation in agrochemical science. Its unique structure, combined with advanced synthetic techniques and biological activity profiles, positions it as a key player in sustainable agriculture. As research continues to uncover new applications and optimizations for this compound, its role in modern farming practices is expected to grow significantly.